molecular formula C14H9FO2 B8414773 4-(5-Fluoro-benzofuran-2-yl)-phenol

4-(5-Fluoro-benzofuran-2-yl)-phenol

Cat. No.: B8414773
M. Wt: 228.22 g/mol
InChI Key: MDFUPTAFEVBZBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Fluoro-benzofuran-2-yl)-phenol is a useful research compound. Its molecular formula is C14H9FO2 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H9FO2

Molecular Weight

228.22 g/mol

IUPAC Name

4-(5-fluoro-1-benzofuran-2-yl)phenol

InChI

InChI=1S/C14H9FO2/c15-11-3-6-13-10(7-11)8-14(17-13)9-1-4-12(16)5-2-9/h1-8,16H

InChI Key

MDFUPTAFEVBZBE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC3=C(O2)C=CC(=C3)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 83 was treated with Pyridine HCl (5 g) and heated to 200° C. After 1 hr, the reaction was cooled and diluted with water. The aqueous layer was extracted with EtOAc, dried over MgSO4, filtered and concentrated to give a solid (0.11 g, 13%); Mp=202–204° C.; 1NMR (DMSO-d6) δ 9.92 (br s, 1 H), 7.73 (d, 2 H, J=8.7 Hz), 7.58 (dd, 1 H, J=8.7 Hz, 4.4 Hz), 7.39 (dd, 1H J=8.8 Hz, 2.5 Hz), 7.17 (d, 1 H, J=1.0 Hz), 7.10–7.06 (m, 1 H), 6.88 (d, 2 H, J=8.8 Hz); MS 227 [M−H]−
Name
Compound 83
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Yield
13%

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